1-(1-Aminocyclopentyl)-2-methylpropan-1-one
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Description
1-(1-Aminocyclopentyl)-2-methylpropan-1-one is a bicyclic ketone derivative characterized by a cyclopentylamine group attached to a methyl-substituted propanone scaffold. For example, compounds like 1-(2-aminophenyl)-2-methylpropan-1-one (CAS 27309-55-3, C10H13NO, Mw 163.22) share a similar backbone but differ in the substitution of an aromatic amino group instead of a cyclopentylamine moiety . Such substitutions significantly influence solubility, reactivity, and biological activity.
Properties
Molecular Formula |
C9H17NO |
|---|---|
Molecular Weight |
155.24 g/mol |
IUPAC Name |
1-(1-aminocyclopentyl)-2-methylpropan-1-one |
InChI |
InChI=1S/C9H17NO/c1-7(2)8(11)9(10)5-3-4-6-9/h7H,3-6,10H2,1-2H3 |
InChI Key |
NETMLBUGDVMXLX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)C1(CCCC1)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1-Aminocyclopentyl)-2-methylpropan-1-one typically involves the amination of cyclopentylmethanol. This process can be achieved by reacting cyclopentylmethanol with ammonia gas at an appropriate temperature and pressure, often using a metal catalyst such as palladium or copper to accelerate the reaction .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale amination processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
1-(1-Aminocyclopentyl)-2-methylpropan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.
Substitution: Reagents like alkyl halides and acyl chlorides can be used in substitution reactions under basic or acidic conditions.
Major Products
The major products formed from these reactions include ketones, alcohols, amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(1-Aminocyclopentyl)-2-methylpropan-1-one has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: The compound can be employed in the study of enzyme mechanisms and metabolic pathways.
Industry: It is used in the production of rubber antioxidants, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism by which 1-(1-Aminocyclopentyl)-2-methylpropan-1-one exerts its effects involves interactions with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the compound may act as a substrate or inhibitor for certain enzymes, modulating biochemical reactions within cells .
Comparison with Similar Compounds
Key Observations :
- Cyclopentylamine vs. Aromatic Amines: The cyclopentylamine group in the target compound likely enhances steric bulk and reduces aromatic π-interactions compared to phenyl-substituted analogs like 1-(3-aminophenyl)-2-methylpropan-1-one. This may lower solubility in polar solvents but improve blood-brain barrier penetration .
Biological Activity
1-(1-Aminocyclopentyl)-2-methylpropan-1-one, a compound with potential pharmaceutical applications, has garnered attention for its biological activity, particularly in the context of its effects on various biological systems. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.
Molecular Formula : C9H17N
Molecular Weight : 155.24 g/mol
IUPAC Name : 1-(1-Aminocyclopentyl)-2-methylpropan-1-one
The compound features a cyclopentyl group and an amine functional group, which are significant for its interaction with biological targets.
The biological activity of 1-(1-Aminocyclopentyl)-2-methylpropan-1-one is primarily attributed to its interaction with neurotransmitter systems. It is believed to act as a modulator of various receptors, potentially influencing pathways related to mood regulation and neuroprotection.
Interaction with Receptors
- Dopaminergic System : The compound may exhibit dopaminergic activity, which is crucial for mood and cognitive functions.
- Serotonergic System : Potential interactions with serotonin receptors could influence anxiety and depressive behaviors.
Antidepressant Activity
Research indicates that compounds structurally similar to 1-(1-Aminocyclopentyl)-2-methylpropan-1-one can exhibit antidepressant-like effects in animal models. These effects are often assessed through behavioral tests such as the forced swim test (FST) and tail suspension test (TST).
Neuroprotective Effects
Studies suggest that this compound may possess neuroprotective properties, potentially through the inhibition of neuroinflammation and oxidative stress pathways. These effects are critical in conditions such as Alzheimer's disease and other neurodegenerative disorders.
Study 1: Antidepressant-Like Effects in Rodents
A study investigating the antidepressant-like effects of similar compounds found that administration led to significant reductions in immobility time in FST, indicating increased locomotion and decreased depressive-like behavior. The exact mechanism was linked to enhanced serotonergic signaling.
Study 2: Neuroprotective Properties
In vitro studies demonstrated that 1-(1-Aminocyclopentyl)-2-methylpropan-1-one could reduce neuronal death induced by oxidative stress. This was measured using cell viability assays in neuronal cell lines exposed to hydrogen peroxide.
| Study | Findings | Methodology |
|---|---|---|
| Study 1 | Reduced immobility in FST | Behavioral assays on rodents |
| Study 2 | Increased cell viability under oxidative stress | In vitro assays on neuronal cell lines |
Comparative Analysis with Similar Compounds
To better understand the unique biological activity of 1-(1-Aminocyclopentyl)-2-methylpropan-1-one, it is beneficial to compare it with other compounds featuring similar structural motifs.
| Compound | Biological Activity | Mechanism of Action |
|---|---|---|
| 1-Aminocyclohexyl-2-methylpropan-1-one | Antidepressant-like effects | Dopamine receptor modulation |
| 3-(Aminomethyl)cyclohexanone | Neuroprotective effects | Antioxidant properties |
| 4-Methylaminocyclohexanone | Potential anxiolytic effects | GABA receptor interaction |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
